Abietic acid, glyceryl ester
Abietic acid, glyceryl ester
Brand Name:
Vulcanchem
CAS No.:
1337-89-9
VCID:
VC0072320
InChI:
InChI=1S/C20H30O2.C3H8O3/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;4-1-3(6)2-5/h7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);3-6H,1-2H2/t16-,17+,19+,20+;/m0./s1
SMILES:
CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)O)C.C(C(CO)O)O
Molecular Formula:
C23H38O5
Molecular Weight:
394.5 g/mol
Abietic acid, glyceryl ester
CAS No.: 1337-89-9
Main Products
VCID: VC0072320
Molecular Formula: C23H38O5
Molecular Weight: 394.5 g/mol
| CAS No. | 1337-89-9 |
|---|---|
| Product Name | Abietic acid, glyceryl ester |
| Molecular Formula | C23H38O5 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | (1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylic acid;propane-1,2,3-triol |
| Standard InChI | InChI=1S/C20H30O2.C3H8O3/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;4-1-3(6)2-5/h7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);3-6H,1-2H2/t16-,17+,19+,20+;/m0./s1 |
| Standard InChIKey | PICABBUEHGURLB-FHWRWWIWSA-N |
| Isomeric SMILES | CC(C)C1=CC2=CC[C@@H]3[C@@]([C@H]2CC1)(CCC[C@@]3(C)C(=O)O)C.C(C(CO)O)O |
| SMILES | CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)O)C.C(C(CO)O)O |
| Canonical SMILES | CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)O)C.C(C(CO)O)O |
| Synonyms | Glyceryl monoabietate |
| PubChem Compound | 102116 |
| Last Modified | Nov 11 2021 |
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